Cas no 1862787-29-8 (N-(2,2-diethylbutyl)thietan-3-amine)

• Product Name: N-(2,2-diethylbutyl)thietan-3-amine
• CAS No: 1862787-29-8
• MF: C₁₁H₂₃NS
• MW: 201.372021913528
• CID: 5267092
• Update Time: 2026-03-09

N-(2,2-diethylbutyl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethylbutyl)thietan-3-amine
• 3-Thietanamine, N-(2,2-diethylbutyl)-

• Inchi： 1S/C11H23NS/c1-4-11(5-2,6-3)9-12-10-7-13-8-10/h10,12H,4-9H2,1-3H3
• InChI Key： RLIJYIWMRPPRFI-UHFFFAOYSA-N
• SMILES： S1CC(NCC(CC)(CC)CC)C1

Additional information on N-(2,2-diethylbutyl)thietan-3-amine

Research Brief on N-(2,2-diethylbutyl)thietan-3-amine (CAS: 1862787-29-8): Recent Advances and Applications

N-(2,2-diethylbutyl)thietan-3-amine (CAS: 1862787-29-8) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thietane derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential uses in drug development, particularly in targeting neurological disorders and infectious diseases.

The synthesis of N-(2,2-diethylbutyl)thietan-3-amine involves a multi-step process that ensures high yield and purity, as reported in recent literature. Researchers have optimized the reaction conditions to minimize by-products and improve scalability, which is crucial for its potential industrial production. The compound's stability under physiological conditions has also been a key area of investigation, with findings suggesting its suitability for oral administration and long-term storage.

In terms of pharmacological activity, preliminary studies indicate that N-(2,2-diethylbutyl)thietan-3-amine acts as a modulator of specific neurotransmitter systems, particularly those involving GABAergic and glutamatergic pathways. This dual modulation property has sparked interest in its potential application for treating anxiety, epilepsy, and neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its unique chemical structure allows for selective binding to certain microbial enzymes, suggesting possible antimicrobial applications.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in reducing neuronal excitability and inflammation, further supporting its therapeutic potential. For instance, animal models of epilepsy showed a significant reduction in seizure frequency and duration following administration of N-(2,2-diethylbutyl)thietan-3-amine. These findings are complemented by its favorable safety profile, with minimal observed toxicity at therapeutic doses.

Looking ahead, ongoing research aims to explore the compound's pharmacokinetics and pharmacodynamics in greater detail, as well as its potential synergies with existing drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and eventual clinical trials. The versatility of N-(2,2-diethylbutyl)thietan-3-amine positions it as a compound of high interest for future drug discovery and development initiatives.

In conclusion, N-(2,2-diethylbutyl)thietan-3-amine (CAS: 1862787-29-8) represents a promising avenue for therapeutic innovation. Its unique properties and broad applicability underscore the importance of continued research to fully unlock its potential. This brief highlights the latest advancements and sets the stage for further exploration in this exciting area of chemical biology and medicine.